2-Oxo-3-chromanecarboxylic acid
Description
2-Oxo-3-chromanecarboxylic acid, also known as 2-Oxo-2H-benzo[h]chromene-3-carboxylic acid, is a chemical compound with the molecular formula C14H8O4 . It has an average mass of 240.211 Da and a monoisotopic mass of 240.042252 Da .
Synthesis Analysis
The synthesis of 2-Oxo-2H-chromene-3-carboxylic acid can be achieved through a green method using agro-waste extracts such as Water Extract of Lemon Fruit Shell Ash (WELFSA) under microwave irradiation . The reaction involves a Knoevenagel condensation of salicylaldehyde and Meldrum’s acid, catalyzed by WELFSA .Molecular Structure Analysis
The molecular structure of 2-Oxo-3-chromanecarboxylic acid consists of 14 carbon atoms, 8 hydrogen atoms, and 4 oxygen atoms . Further structural details can be obtained from spectroscopic techniques such as FT-IR, 1H-, 13C-NMR, and mass spectrometry .Chemical Reactions Analysis
The chemical reactions involving 2-Oxo-3-chromanecarboxylic acid are quite diverse. For instance, it can undergo a Knoevenagel condensation with salicylaldehyde and Meldrum’s acid, catalyzed by WELFSA . Other reactions include formal aza- and oxo- [3 + 2] cycloaddition reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of 2-Oxo-3-chromanecarboxylic acid include an average mass of 240.211 Da and a monoisotopic mass of 240.042252 Da . More detailed properties can be obtained from databases like ChemSpider .Future Directions
properties
IUPAC Name |
2-oxo-3,4-dihydrochromene-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8O4/c11-9(12)7-5-6-3-1-2-4-8(6)14-10(7)13/h1-4,7H,5H2,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MBUFGQWXDBCBSX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(=O)OC2=CC=CC=C21)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00327587 |
Source
|
| Record name | NSC668037 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00327587 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Oxo-3-chromanecarboxylic acid | |
CAS RN |
93887-31-1 |
Source
|
| Record name | NSC668037 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00327587 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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